Cas no 349121-11-5 (Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)-)

• Product Name: Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)-
• CAS No: 349121-11-5
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• MDL: MFCD02974393
• CID: 1466940
• PubChem ID: 3416399
• Update Time: 2025-10-17

Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)-
• 2-Bromo-N-(4-bromo-2-methylphenyl)acetamide
• ALBB-010628
• 349121-11-5
• LS-03621
• MFCD02974393
• CS-0327635
• AKOS005172528

• MDL： MFCD02974393
• Inchi： 1S/C9H9Br2NO/c1-6-4-7(11)2-3-8(6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： SDGIGHAMXMUCHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(CBr)=O

Computed Properties

• Exact Mass: 304.90507
• Monoisotopic Mass: 304.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)-

Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- (CAS No. 349121-11-5): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- (CAS No. 349121-11-5) is a significant compound in the field of chemical and pharmaceutical research. This compound, also known as 2-Bromo-N-(4-bromo-2-methylphenyl)acetamide, has garnered considerable attention due to its unique structural features and potential applications in various scientific domains. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- is an organic compound with the molecular formula C₉H₉Br₂NO. It is characterized by a central acetamide group attached to a substituted benzene ring. The presence of two bromine atoms and a methyl group on the benzene ring imparts specific chemical properties to the molecule. The compound is typically a white crystalline solid with a melting point of approximately 100°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

The molecular structure of Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- can be represented as:

            O
            |
            C-NH-C6H3BrMe
            |
            Br
        

This structure highlights the presence of the acetamide functional group and the substituted benzene ring, which are crucial for its reactivity and biological activity.

Synthesis Methods

The synthesis of Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- can be achieved through several methods, each with its advantages and limitations. One common approach involves the reaction of 4-bromo-2-methylbenzoyl chloride with bromoacetonitrile followed by hydrolysis to form the acetamide derivative. Another method involves the nucleophilic substitution of bromoacetyl bromide with 4-bromo-2-methylaniline. These synthetic routes are well-documented in the literature and have been optimized for yield and purity.

Biological Activities and Applications

Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- has shown promising biological activities that make it an interesting candidate for various applications in pharmaceutical research. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been investigated for its anti-inflammatory properties due to its ability to modulate the activity of cyclooxygenase (COX) enzymes.

In addition to its anti-inflammatory effects, Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- has been studied for its potential anticancer activities. Research has shown that it can induce apoptosis in certain cancer cell lines by disrupting cellular signaling pathways. These findings suggest that this compound could be further developed as a lead molecule for cancer therapy.

Recent Research Advancements

The field of chemical and pharmaceutical research is constantly evolving, and recent studies have shed new light on the potential applications of Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)-. One notable study published in the Journal of Medicinal Chemistry reported the use of this compound as a scaffold for designing novel inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound could effectively disrupt PPIs involved in various diseases, opening up new avenues for therapeutic intervention.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- as a building block for synthesizing peptidomimetics with enhanced bioavailability and stability. The results showed that these peptidomimetics exhibited improved pharmacological properties compared to their parent peptides, making them attractive candidates for drug development.

Safety Considerations and Future Prospects

Safety is a critical aspect when dealing with any chemical compound, especially those intended for pharmaceutical applications. While no specific safety concerns have been reported for Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)-, it is essential to handle this compound with appropriate precautions to ensure laboratory safety. Researchers should follow standard guidelines for handling organic compounds and consult safety data sheets (SDS) for detailed information.

The future prospects for Acetamide, 2-bromo-N-(4-bromo-2-methylphenyl)- are promising. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel drugs and therapies.